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Compound of Interest

Compound Name: 2,4-Dichlorobenzamide

Cat. No.: B1293658

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the core physicochemical properties of
2,4-Dichlorobenzamide (CAS No. 2447-79-2), a key chemical intermediate. The document is
tailored for researchers, scientists, and professionals in drug development, offering a
consolidated resource of its structural, physical, and chemical characteristics. This guide
includes a summary of quantitative data, detailed experimental protocols for property
determination, and logical diagrams illustrating its synthesis and analytical workflows. The
information presented is crucial for anticipating the behavior of 2,4-Dichlorobenzamide in
various chemical and biological systems, aiding in reaction design, formulation development,
and safety assessment.

Physicochemical Properties

2,4-Dichlorobenzamide is a dichlorinated derivative of benzamide. Its chemical behavior and
physical state are dictated by the presence of the amide functional group and the two chlorine
atoms on the phenyl ring.

General Properties

e Chemical Name: 2,4-Dichlorobenzamide[1]
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« CAS Number: 2447-79-2[1][2][3]

e Molecular Formula: C7HsCI2NOJ[1][2][3]

o Appearance: Expected to be a white to off-white crystalline solid, similar to related

compounds.

Quantitative Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of 2,4-

Dichlorobenzamide. For properties where specific experimental data for the 2,4-isomer is not

readily available, data for the closely related 2,6-Dichlorobenzamide isomer is provided for

comparative context and is clearly noted.

Property Value Source

Molecular Weight 190.02 g/mol [3]

190.03 g/mol [2][4]
No experimental data

) ) available. For 2,6-

Melting Point ) ) [51[6]
Dichlorobenzamide: 198 - 200
°C

- ] No data available at
Boiling Point

atmospheric pressure.

Calculated LogP

2.2

[1]

Water Solubility

No quantitative data available.

Expected to have low solubility.

For 2,6-Dichlorobenzamide:
2700 mg/L at 23°C

[4151(6]

pKa

No experimental data

available.

Experimental Protocols
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This section outlines detailed methodologies for the experimental determination of the key
physicochemical properties of 2,4-Dichlorobenzamide.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid 2,4-Dichlorobenzamide
transitions to a liquid.

Methodology:

A small, finely powdered sample of 2,4-Dichlorobenzamide is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperatures at which the substance begins to melt and completely liquefies are
recorded as the melting point range.

Boiling Point Determination (Distillation Method)

Objective: To determine the temperature at which the vapor pressure of liquid 2,4-
Dichlorobenzamide equals the external pressure.

Methodology:
o Asample of 2,4-Dichlorobenzamide is placed in a distillation flask.
e The flask is heated, and the temperature of the vapor is measured with a thermometer.

e The boiling point is the temperature at which the vapor temperature remains constant during
distillation.

Solubility Determination (Shake-Flask Method)

Objective: To determine the equilibrium solubility of 2,4-Dichlorobenzamide in a specific
solvent.

Methodology:
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e An excess amount of solid 2,4-Dichlorobenzamide is added to a known volume of the
solvent (e.g., water, ethanol, DMSO) in a sealed flask.

e The flask is agitated at a constant temperature for a sufficient period to reach equilibrium
(typically 24-48 hours).

¢ The mixture is then filtered to remove undissolved solid.

e The concentration of 2,4-Dichlorobenzamide in the saturated solution is determined using a
suitable analytical method, such as HPLC-UV or GC-MS.

LogP Determination (HPLC Method)

Objective: To determine the octanol-water partition coefficient (LogP), which indicates the
lipophilicity of the compound.

Methodology:

A reversed-phase high-performance liquid chromatography (RP-HPLC) system with a C18
column is used.

o A series of standard compounds with known LogP values are injected to create a calibration
curve of retention time versus LogP.

¢ A solution of 2,4-Dichlorobenzamide is injected under the same conditions.

e The retention time of 2,4-Dichlorobenzamide is used to interpolate its LogP value from the
calibration curve.

pKa Determination (Potentiometric Titration)

Objective: To determine the acid dissociation constant (pKa) of 2,4-Dichlorobenzamide.
Methodology:

e A solution of 2,4-Dichlorobenzamide is prepared in a suitable solvent (e.g., water or a
water/co-solvent mixture).
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e The solution is titrated with a standardized solution of a strong acid or base.
e The pH of the solution is monitored throughout the titration using a calibrated pH meter.

o The pKa is determined from the titration curve, typically as the pH at which the compound is
half-neutralized.

Synthesis and Analytical Workflows
Synthesis of 2,4-Dichlorobenzamide

2,4-Dichlorobenzamide is typically synthesized from 2,4-dichlorobenzoyl chloride. The acyl
chloride can be prepared from 2,4-dichlorobenzoic acid or through the hydrolysis of 2,4-
dichlorobenzotrichloride, which is obtained via the chlorination of 2,4-dichlorotoluene.[7] The
reaction of 2,4-dichlorobenzoyl chloride with an amine source, such as ammonia, yields the
final amide product.[8]
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Preparation of 2,4-Dichlorobenzoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1293658?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichlorobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichlorobenzamide
https://www.chemscene.com/product/2447-79-2.html
https://www.calpaclab.com/2-4-dichlorobenzamide-min-98-100-grams/ala-d154877-100g
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/24Dichlorobenzamide.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichlorobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichlorobenzamide
https://www2.mst.dk/udgiv/publications/2004/87-7614-347-3/pdf/87-7614-348-1.pdf
https://patents.google.com/patent/CN109678698B/en
https://patents.google.com/patent/CN109678698B/en
https://www.nbinno.com/article/pharmaceutical-intermediates/the-synthesis-and-industrial-impact-of-2-4-dichlorobenzoyl-chloride-gd
https://www.benchchem.com/product/b1293658#physicochemical-properties-of-2-4-dichlorobenzamide
https://www.benchchem.com/product/b1293658#physicochemical-properties-of-2-4-dichlorobenzamide
https://www.benchchem.com/product/b1293658#physicochemical-properties-of-2-4-dichlorobenzamide
https://www.benchchem.com/product/b1293658#physicochemical-properties-of-2-4-dichlorobenzamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293658?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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